5-(Phenoxymethyl)furan-2-carbaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(Phenoxymethyl)furan-2-carbaldehyde is a chemical compound with the molecular formula C12H10O3 . It is a member of the heterocyclic building blocks .
Molecular Structure Analysis
The molecular structure of this compound consists of a furan ring with a phenoxymethyl group at the 5-position and a carbaldehyde group at the 2-position . The molecular weight of this compound is 202.21 g/mol .
Scientific Research Applications
Heterocyclic Building Blocks
5-(Phenoxymethyl)furan-2-carbaldehyde: is a valuable compound in the synthesis of heterocyclic compounds, which are crucial in the development of pharmaceuticals and agrochemicals. Its furan ring, a common motif in bioactive molecules, makes it an ideal candidate for constructing complex heterocyclic structures .
Urease Inhibitory Activities
Research has shown that derivatives of furan, such as furan chalcones synthesized from This compound , exhibit promising urease inhibitory activities. This application is significant in the development of treatments for diseases caused by urease-producing bacteria .
Antibacterial Agents
The compound has been used as a precursor in the synthesis of novel furan derivatives with antibacterial properties. These derivatives have shown effectiveness against various bacterial strains, which is crucial in the fight against antibiotic resistance .
Safety and Hazards
According to the available safety data, 5-(Phenoxymethyl)furan-2-carbaldehyde is classified as Acute Tox. 4 Oral - Skin Sens. 1. It has the hazard statements H302 - H317, which indicate that it is harmful if swallowed and may cause an allergic skin reaction. The precautionary statements are P261 - P264 - P270 - P280 - P301 + P312 - P302 + P352, which provide guidance on how to handle and store the compound safely .
properties
IUPAC Name |
5-(phenoxymethyl)furan-2-carbaldehyde |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O3/c13-8-11-6-7-12(15-11)9-14-10-4-2-1-3-5-10/h1-8H,9H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEFQGYJMYZTWIJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCC2=CC=C(O2)C=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.